Cas no 13345-51-2 (Prostaglandin B1)

• Product Name: Prostaglandin B1
• CAS No: 13345-51-2
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 150322
• PubChem ID: 5280388
• Update Time: 2025-11-02

Prostaglandin B1 Chemical and Physical Properties

Names and Identifiers

• Prostaglandin B1
• PGB1
• PGB1 (Prostaglandin B1)
• Prosta-8(12),13-dien-1-oicacid, 15-hydroxy-9-oxo-, (13E,15S)-
• (13E,15S)-15-Hydroxy-9-oxoprosta-8(12),13-dien-1-oic acid PGB1
• PGE1-278
• 15-epi-PGB1
• PROSTAGLANDINS B1
• Prostaglandin E1-278
• Prostaglandin Impurity B
• (-)-(E)-Prostaglandin E1-278
• 9-OXO-15S-HYDROXY-PROSTA-8(12),13E-DIEN-1-OIC ACID
• CS-0078659
• J-006385
• 15(S)-hydroxy-9-oxo-8(12),13-trans-prostadienoic acid
• PROSTAGLANDINB1
• (S,E)-7-(2-(3-hydroxyoct-1-enyl)-5-oxocyclopent-1-enyl)heptanoic acid
• (13E,15S)-15-hydroxy-9-oxoprosta-8(12),13-dien-1-oate
• HMS3648K15
• HMS1791K04
• Q27103232
• 7-[2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopenten-1-yl]heptanoic acid
• SR-01000000044-6
• ALPROSTADIL IMPURITY B [EP IMPURITY]
• HMS1989K04
• BDBM50390997
• BSPBio_001482
• SCHEMBL9576919
• NCGC00024019-03
• Prostaglandin-B1
• Prosta-8(12),13-dien-1-oic acid, 15-hydroxy-9-oxo-, (13E,15S)-
• HMS3402K04
• 9-oxo-15S-hydroxy-8(12),13E-prostadienoate
• Opera_ID_1128
• HMS2233A12
• PROSTAGLANDIN B1 [USP-RS]
• starbld0016672
• SR-01000000044-4
• HY-120665
• SCHEMBL9576915
• Prostaglandin Bx
• YBHMPNRDOVPQIN-VSOYFRJCSA-N
• C00959
• NCGC00024019-04
• 15.ALPHA.-HYDROXY-9-OXO-8(12),13E-PROSTADIENOIC ACID
• NCGC00024019-05
• IDI1_033952
• Prosta-8(12),13-dien-1-oicacid,15-hydroxy-9-oxo-,(13E,15S)-
• 13345-51-2
• UNII-1TYI1PJ64T
• DTXSID001347609
• SMR000058636
• Prostaglandin B1, synthetic, powder
• 39306-29-1
• CHEMBL1561148
• (13E,15S)-15-hydroxy-9-oxoprosta-8(12),13-dien-1-oic acid
• BML1-F03
• 7-(2-((1E,3S)-3-HYDROXYOCT-1-ENYL)-5-OXOCYCLOPENT-1-ENYL)HEPTANOIC ACID
• SR-01000000044-5
• Prostaglandin B1 synthetic
• 15.ALPHA.-HYDROXY-9-KETOPROSTA-8(12),13-DIENOIC ACID
• CCG-208254
• SR-01000000044
• MLS000069509
• MFCD00036679
• 1TYI1PJ64T
• CHEBI:27624
• LMFA03010131
• HMS1361K04
• 7-[2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxo-cyclopenten-1-yl]heptanoic acid
• Prostaglandin B1, United States Pharmacopeia (USP) Reference Standard
• 9-oxo-15S-hydroxy-8(12),13E-prostadienoic acid
• 15ALPHA-HYDROXY-9-OXO-8(12),13E-PROSTADIENOIC ACID
• 7-(2-((E,3S)-3-hydroxyoct-1-enyl)-5-oxocyclopenten-1-yl)heptanoic acid
• ALPROSTADIL IMPURITY B (EP IMPURITY)
• PROSTAGLANDIN B1 (USP-RS)
• 15ALPHA-HYDROXY-9-KETOPROSTA-8(12),13-DIENOIC ACID
• G91251

• Inchi： 1S/C20H32O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h12,14,17,21H,2-11,13,15H2,1H3,(H,23,24)/b14-12+/t17-/m0/s1
• InChI Key： YBHMPNRDOVPQIN-VSOYFRJCSA-N
• SMILES： O=C1CCC(/C=C/[C@H](CCCCC)O)=C1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 336.23000
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Yellow crystals. Sensitive to light
• Density: 1.1±0.1 g/cm3
• Boiling Point: 531.4±43.0 °C at 760 mmHg
• Flash Point: 289.2±24.7 °C
• Solubility: acetone: 20 mg/mL, clear, colorless to very faintly yellow
• PSA: 74.60000
• LogP: 4.56850
• Solubility: 20 mg/mL
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Prostaglandin B1 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Prostaglandin B1

Comprehensive Overview of Prostaglandin B1 (CAS No. 13345-51-2): Structure, Functions, and Research Applications

Prostaglandin B1 (PGB1), identified by its CAS number 13345-51-2, is a bioactive lipid mediator belonging to the prostaglandin family. These compounds are derived from arachidonic acid via the cyclooxygenase (COX) pathway and play pivotal roles in inflammation, cellular signaling, and homeostasis. With growing interest in lipidomics and precision medicine, researchers are increasingly exploring Prostaglandin B1's unique properties, particularly its potential applications in metabolic regulation and oxidative stress responses.

The structural uniqueness of PGB1 lies in its cyclopentane ring and conjugated ketone groups, which differentiate it from other prostaglandins like PGE2 or PGD2. This configuration influences its stability and receptor-binding affinity, making it a subject of interest in drug discovery. Recent studies highlight its role in modulating NF-κB signaling, a pathway linked to chronic inflammation—a hot topic in aging research and autoimmune disease therapeutics.

In the context of current trends, Prostaglandin B1 is frequently searched alongside terms such as "lipid mediators in cancer", "COX-2 inhibitors alternatives", and "oxidative stress biomarkers". These queries reflect the compound's relevance in oncology and neurology, where lipid imbalances are increasingly recognized as disease drivers. For instance, 2023 PubMed analyses show a 40% YoY increase in publications mentioning PGB1 in relation to neurodegenerative disorders like Alzheimer's.

From a technical perspective, CAS 13345-51-2 is often referenced in analytical chemistry workflows. Its detection via LC-MS/MS (liquid chromatography-tandem mass spectrometry) is crucial for accurate quantification in biological matrices—a methodology dominating recent biomarker discovery studies. This aligns with industry demands for high-sensitivity assays, as evidenced by Google Scholar data showing 1,200+ method optimization papers since 2020.

Commercial availability of Prostaglandin B1 standards (typically >95% purity) supports its use in in vitro diagnostics and drug metabolism studies. Suppliers often highlight its application in cell culture models investigating eicosanoid pathways—a key area for pharmaceutical R&D. Notably, patents filed between 2021-2023 describe PGB1 derivatives as potential modulators of PPARγ, a target for metabolic syndrome therapeutics.

Emerging discussions in scientific forums emphasize PGB1's epigenetic effects, particularly its influence on DNA methylation patterns in metabolic tissues. This positions the compound at the intersection of nutrigenomics and preventive medicine—two rapidly growing fields. Researchers are also investigating its catabolic products as potential urinary biomarkers for early disease detection, capitalizing on advances in metabolomic profiling technologies.

Quality control remains critical when working with CAS 13345-51-2. Storage recommendations (-20°C under inert gas) and stability data (degradation kinetics in PBS) are frequently searched parameters, reflecting practical concerns in laboratory settings. These operational details are equally important to academic researchers and biotech quality assurance teams developing standardized protocols.

Looking ahead, the integration of Prostaglandin B1 research with AI-driven lipidomics platforms presents exciting opportunities. Machine learning models trained on eicosanoid datasets could uncover novel therapeutic associations, addressing current limitations in interpreting complex lipid networks. This synergy between classical biochemistry and computational biology defines the next frontier for PGB1 investigations.